Cas no 1810070-27-9 (ethyl 2-(2-methyl-4-piperidyl)acetate;hemi(oxalic acid))

• Product Name: ethyl 2-(2-methyl-4-piperidyl)acetate;hemi(oxalic acid)
• CAS No: 1810070-27-9
• MF: C₂₂H₄₀N₂O₈
• MW: 460.56160736084
• MDL: MFCD29037481
• CID: 4618473
• PubChem ID: 91933826
• Update Time: 2025-05-24

ethyl 2-(2-methyl-4-piperidyl)acetate;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-methylpiperidin-4-yl)acetate oxalate(2:1)
• oxalic acid bis(ethyl 2-(2-methylpiperidin-4-yl)acetate)
• 4-Piperidineacetic acid, 2-methyl-, ethyl ester, ethanedioate (2:1)
• ethyl 2-(2-methyl-4-piperidyl)acetate;hemi(oxalic acid)
• AKOS025396325
• P16288
• AS-53288
• ethyl 2-(2-methylpiperidin-4-yl)acetate hemioxalate
• CS-0048773
• 1810070-27-9
• ethyl 2-(2-methylpiperidin-4-yl)acetate;oxalic acid

• MDL： MFCD29037481
• Inchi： 1S/2C10H19NO2.C2H2O4/c2*1-3-13-10(12)7-9-4-5-11-8(2)6-9;3-1(4)2(5)6/h2*8-9,11H,3-7H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： PPKNVNUXAJEESH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CCNC(C)C1)=O.O(CC)C(CC1CCNC(C)C1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 460.27846624 g/mol
• Monoisotopic Mass: 460.27846624 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 242
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• Molecular Weight: 460.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2-methyl-4-piperidyl)acetate;hemi(oxalic acid)

Ethyl 2-(2-Methyl-4-Piperidyl)Acetate; Hemi(Oxalic Acid): A Comprehensive Overview

Ethyl 2-(2-Methyl-4-Piperidyl)Acetate; Hemi(Oxalic Acid), also known by its CAS number 1810070-27-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The chemical structure of ethyl 2-(2-methyl-4-piperidyl)acetate consists of a piperidine ring substituted with a methyl group at the 2-position and an ethoxyacetyl group at the 4-position, forming a complex yet stable molecule. The hemi(oxalic acid) component further enhances its chemical versatility, making it a valuable compound for various synthetic and analytical studies.

Recent studies have highlighted the importance of understanding the synthetic pathways and biological activities of this compound. Researchers have explored its potential as a building block in the synthesis of bioactive molecules, particularly in the development of new drug candidates. The piperidine ring is a common structural motif in many pharmacologically active compounds, and the substitution pattern in this molecule provides unique opportunities for further functionalization. For instance, the ethoxyacetyl group can serve as a site for additional modifications, enabling the creation of derivatives with enhanced bioavailability or selectivity.

The physical properties of ethyl 2-(2-methyl-4-piperidyl)acetate; hemi(oxalic acid) are also noteworthy. Its melting point, boiling point, and solubility characteristics have been extensively studied to optimize its use in various chemical processes. The compound exhibits moderate solubility in common organic solvents, making it suitable for reactions under both reflux and room temperature conditions. Additionally, its stability under different pH conditions has been evaluated, providing insights into its potential use in acidic or basic environments.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the molecular structure and purity of this compound. These methods have proven invaluable in ensuring the accuracy of synthetic procedures and the quality of the final product. Furthermore, computational chemistry tools have been utilized to predict the molecular interactions and thermodynamic properties of this compound, aiding in its rational design for specific applications.

One area where this compound has shown particular promise is in the field of drug delivery systems. Its ability to form stable complexes with other molecules has led to investigations into its use as a carrier for poorly soluble drugs. By incorporating this compound into lipid-based or polymeric formulations, researchers aim to enhance drug solubility and improve therapeutic outcomes. Initial studies have demonstrated encouraging results, suggesting that ethyl 2-(2-methyl-4-piperidyl)acetate; hemi(oxalic acid) could serve as a versatile platform for advanced drug delivery technologies.

In conclusion, ethyl 2-(2-methyl-4-piperidyl)acetate; hemi(oxalic acid) stands out as a multifaceted compound with diverse applications in organic synthesis and pharmaceutical research. Its unique chemical structure, combined with its favorable physical properties, positions it as a valuable tool for scientists seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.